Cas no 1823339-35-0 (3-Bromo-2-ethoxy-5-iodopyridine)

• Product Name: 3-Bromo-2-ethoxy-5-iodopyridine
• CAS No: 1823339-35-0
• MF: C₇H₇BrINO
• MW: 327.945053339005
• CID: 4727886
• Update Time: 2025-06-08

3-Bromo-2-ethoxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-ethoxy-5-iodopyridine
• FCH2496480
• AX8260708

• Inchi： 1S/C7H7BrINO/c1-2-11-7-6(8)3-5(9)4-10-7/h3-4H,2H2,1H3
• InChI Key： XCEQIAZQWXPJHU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)Br)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-2-ethoxy-5-iodopyridine

Comprehensive Overview of 3-Bromo-2-ethoxy-5-iodopyridine (CAS No. 1823339-35-0)

3-Bromo-2-ethoxy-5-iodopyridine (CAS No. 1823339-35-0) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, ethoxy, and iodo substituents, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₇H₇BrINO, combines reactivity and stability, making it invaluable for constructing complex heterocyclic frameworks. Researchers often explore its applications in cross-coupling reactions, catalysis, and drug discovery, aligning with the growing demand for high-value building blocks in medicinal chemistry.

The compound's CAS No. 1823339-35-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends highlight its utility in designing kinase inhibitors and antiviral agents, topics dominating pharmaceutical forums. Users also inquire about its synthetic routes, with popular queries including "How to synthesize 3-Bromo-2-ethoxy-5-iodopyridine?" and "What are the alternatives to halogenated pyridines?" These questions underscore the need for detailed technical guides on its preparation and handling.

From an industrial perspective, 3-Bromo-2-ethoxy-5-iodopyridine is pivotal in developing crop protection chemicals, a sector experiencing rapid growth due to climate change challenges. Its iodo moiety enables selective functionalization, a feature exploited in precision agriculture solutions. Environmental concerns have also spurred interest in green chemistry adaptations for its synthesis, such as microwave-assisted reactions or biocatalysis. These innovations address the demand for sustainable synthetic methods while maintaining yield efficiency.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques frequently discussed in academic circles. The ethoxy group in its structure enhances solubility in organic solvents, a property critical for process optimization in scale-up production. Patent literature reveals its use in OLED materials and electronic chemicals, connecting it to the booming optoelectronics industry. Such interdisciplinary applications make it a recurring subject in materials science conferences.

Regulatory compliance for CAS No. 1823339-35-0 adheres to global standards like REACH and FDA guidelines, ensuring its safe use in research. Storage recommendations often emphasize protection from light and moisture to preserve its halogen bond integrity. Suppliers increasingly provide certificates of analysis (CoA) and safety data sheets (SDS), responding to stringent quality control requirements from end-users. These practices align with the broader shift toward transparent supply chains in fine chemicals.

In summary, 3-Bromo-2-ethoxy-5-iodopyridine exemplifies the intersection of synthetic utility and industrial applicability. Its role in cutting-edge research—from drug development to advanced materials—ensures sustained relevance. Future studies may explore its potential in bioconjugation or nanotechnology, further expanding its scientific footprint. As innovation accelerates, this compound remains a cornerstone for chemists navigating the complexities of molecular design.